Cas no 90033-62-8 (3-Sulfanyl-2-thiophenecarboxylic acid)

3-Sulfanyl-2-thiophenecarboxylic acid is a sulfur-containing heterocyclic compound featuring both a carboxylic acid and a sulfanyl (thiol) functional group on a thiophene ring. This structure imparts reactivity useful in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The thiol group allows for thiol-ene click chemistry or metal coordination, while the carboxylic acid enables further derivatization via esterification or amidation. Its dual functionality makes it a versatile intermediate for constructing complex molecules. The compound is typically handled under inert conditions due to the sensitivity of the thiol group. Proper storage and handling are essential to maintain stability.

3-Sulfanyl-2-thiophenecarboxylic acid structure

90033-62-8 structure

Product Name:3-Sulfanyl-2-thiophenecarboxylic acid

CAS No:90033-62-8

MF:C₅H₄O₂S₂

MW:160.214058876038

MDL:MFCD00663854

CID:796084

Update Time:2025-10-31

3-Sulfanyl-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylic acid, 3-mercapto-
- 2-Thiophenecarboxylicacid,3-mercapto-(9CI)
- 3-sulfanylthiophene-2-carboxylic acid
- 3-Sulfanyl-2-thiophenecarboxylic acid
- MDL： MFCD00663854
- Inchi： 1S/C5H4O2S2/c6-5(7)4-3(8)1-2-9-4/h1-2,8H,(H,6,7)
- InChI Key： GAJFGTARBDFRBV-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)O)S

Computed Properties

Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.6

3-Sulfanyl-2-thiophenecarboxylic acid Pricemore >>

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TRC	S141435-25mg	3-Sulfanyl-2-thiophenecarboxylic acid	90033-62-8		25mg	$ 230.00	2022-06-03
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abcr	AB298686-500 mg	3-Sulfanyl-2-thiophenecarboxylic acid; .	90033-62-8		500mg	€678.60	2023-04-26
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